Cas no 2227721-27-7 ((3S)-3-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid
• CAS No: 2227721-27-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5961979
• PubChem ID: 165706302
• Update Time: 2025-05-19

(3S)-3-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid
• EN300-1744494
• 2227721-27-7
• (3S)-3-hydroxy-3-[3-(methylsulfanyl)phenyl]propanoic acid

• Inchi： 1S/C10H12O3S/c1-14-8-4-2-3-7(5-8)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： WHICTOCZRNWMFJ-VIFPVBQESA-N
• SMILES： S(C)C1=CC=CC(=C1)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.8Ų

Additional information on (3S)-3-hydroxy-3-3-(methylsulfanyl)phenylpropanoic acid

Compound CAS No 2227721-27-7: (3S)-3-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid

The compound (3S)-3-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid, identified by the CAS number 2227721-27-7, is a structurally unique organic compound with significant potential in various fields, including pharmacology and materials science. This compound belongs to the class of propanoic acids, featuring a hydroxyl group and a methylsulfanyl-substituted phenyl ring. Its stereochemistry at the S configuration adds complexity to its properties and applications.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The methylsulfanyl group attached to the phenyl ring contributes to the compound's stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored its potential as a precursor for more complex molecules, leveraging its structural versatility.

The synthesis of (3S)-3-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid involves a multi-step process, often utilizing asymmetric catalysis to achieve the desired stereochemistry. This approach ensures high enantiomeric excess, which is critical for pharmacological studies. The compound's synthesis has been optimized in recent years, with advancements in catalytic methods reducing production costs and improving yields.

In terms of pharmacological activity, this compound has shown potent anti-inflammatory properties in preclinical models. Its ability to inhibit key inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and neuroinflammation. Additionally, studies have demonstrated its antioxidant activity, which could be beneficial in combating oxidative stress-related diseases.

The structural features of CAS No 2227721-27-7 also make it an interesting candidate for materials science applications. Its hydroxyl group and phenyl ring can participate in hydrogen bonding and π-π interactions, respectively, which are essential for designing advanced materials such as polymers and self-healing composites.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it is biodegradable under specific conditions, reducing concerns about its persistence in the environment. This characteristic is particularly important for its use in sustainable chemistry applications.

In conclusion, (3S)-3-hydroxy-3-(3-(methylsulfanyl)phenyl)propanoic acid (CAS No 2227721-27-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.